3-[(4-Chlorophenyl)methyl]-6,6-dimethylcyclohex-2-en-1-one

• CAS No.: 141281-89-2
• Molecular Formula: C15H17ClO
• Molecular Weight: 248.75 g/mol
• IUPAC Name: 3-[(4-chlorophenyl)methyl]-6,6-dimethylcyclohex-2-en-1-one
• InChI: InChI=1S/C15H17ClO/c1-15(2)8-7-12(10-14(15)17)9-11-3-5-13(16)6-4-11/h3-6,10H,7-9H2,1-2H3
• InChI Key: LBVGTOOWNMVMLA-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(=CC1=O)CC2=CC=C(C=C2)Cl)C

Description

3-[(4-Chlorophenyl)methyl]-6,6-dimethylcyclohex-2-en-1-one is a useful research compound. Its molecular formula is C15H17ClO and its molecular weight is 248.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of the 1-(4-chlorobenzyl)-4,4-dimethylcyclohex-2-en-1-ol (368 g, 1.47 mol) obtained in (a) in 40/60 petroleum (40 ml) was added in a steady stream to a solution of sodium dichromate (217 g, 0.74 mol) in dilute sulphuric acid (250 g, 2.6 mol 98% sulphuric acid in 1.5 liters of water). The reaction mixture was then held at a temperature between 10° and 30° C. and stirred for 40 minutes. Water (500 ml) and diethyl ether (700 ml) were added and the aqueous layer extracted twice with diethyl ether (2×700 ml). The organic phases were then combined and backwashed with saturated sodium bicarbonate solution (1×500 ml) and water (1×500 ml). The solvent was then flashed off to give 349 g crude 1-(4-chlorobenzyl)-4,4-dimethylcyclohex -1-en-3-one as a beige coloured granular solid. Trituration in petrol gave a pure sample of the desired product, m.pt. 87°-90° C.